Cas no 1864682-68-7 (1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amine)

• Product Name: 1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amine
• CAS No: 1864682-68-7
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 6433300
• PubChem ID: 130588403
• Update Time: 2025-07-02

1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1864682-68-7
• 1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amine
• EN300-5370140
• 1-(3-chloro-2-methylpyridin-4-yl)-1H-pyrazol-3-amine

• Inchi： 1S/C9H9ClN4/c1-6-9(10)7(2-4-12-6)14-5-3-8(11)13-14/h2-5H,1H3,(H2,11,13)
• InChI Key： RRMXCZQPUANLBE-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC=CC=1N1C=CC(N)=N1

Computed Properties

• Exact Mass: 208.0515740g/mol
• Monoisotopic Mass: 208.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amine

Introduction to 1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amine (CAS No. 1864682-68-7)

1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1864682-68-7, belongs to a class of heterocyclic molecules that are widely explored for their potential biological activities. The presence of both pyridine and pyrazole moieties in its structure imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amine consists of a pyridine ring substituted at the 3-position with a chlorine atom and at the 2-position with a methyl group, linked to a pyrazole ring via an amine group at the 3-position of the pyrazole. This configuration creates a diverse array of possible interactions with biological targets, which is a key factor in its exploration as a pharmacophore. The compound's dual functionality allows it to engage with multiple receptors or enzymes, potentially leading to synergistic effects in therapeutic applications.

In recent years, there has been growing interest in developing novel small molecules that can modulate inflammatory pathways, particularly in the context of chronic diseases such as cancer and autoimmune disorders. The pyrazole moiety in 1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amine has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the NFκB signaling pathway. This pathway is crucial in regulating immune responses and has been implicated in various inflammatory conditions. Studies have demonstrated that compounds containing the pyrazole scaffold can interfere with the activation of NFκB, thereby reducing inflammation.

Moreover, the chloro and methyl substituents on the pyridine ring contribute to the compound's binding affinity and selectivity. The chlorine atom can form hydrogen bonds with polar residues in protein targets, while the methyl group can enhance hydrophobic interactions. These features are critical for designing molecules that can effectively interact with biological systems without off-target effects. The combination of these structural elements makes 1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amine a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amine with high precision. Molecular docking studies have revealed that this compound can bind to various protein targets, including kinases and transcription factors that are involved in cancer progression. For instance, it has been shown to inhibit Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with hematological malignancies. This finding aligns with current research trends aimed at developing JAK inhibitors as therapeutic agents.

The synthesis of 1-(3-Chloro-2-methylpyridin-4-yl)pyrazol-3-amines has also seen significant progress due to the development of novel synthetic methodologies. Transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound efficiently. These reactions allow for precise functionalization of the pyridine and pyrazole rings, enabling chemists to tailor the molecular structure for optimal biological activity. The ability to synthesize such complex molecules on a scalable basis is essential for their translation into clinical applications.

In addition to its potential as an anti-inflammatory agent, 1-(3-Chloro-2-methylpyridin-4-yllpyrazol)-3-amine has shown promise in other therapeutic areas. For example, preclinical studies have indicated that it may possess anticancer properties by inducing apoptosis in tumor cells. This effect is attributed to its ability to disrupt critical signaling pathways that promote cell survival and proliferation. The compound's mechanism of action is still under investigation, but initial findings suggest that it may target both extracellular signal-regulated kinases (ERKs) and Akt signaling pathways.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy profile before they can be used in humans. In vitro assays are commonly employed to assess the biological activity of compounds like 1-(3-Chloro--2--methyl-pyridin--4--yI)-pyrazol--3--amine against various disease models. These assays help identify potential toxicities and determine optimal dosing regimens. Additionally, animal models provide valuable insights into how these compounds behave within living organisms, further refining their therapeutic potential.

The integration of artificial intelligence (AI) into drug discovery processes has accelerated the identification of promising candidates such as 1-(3-Chloro--2--methyl-pyridin--4--yI)-pyrazol--3--amine. AI algorithms can analyze vast datasets containing structural information about known drugs and their biological targets to predict new molecular structures with desired properties. This approach has led to the discovery of several novel compounds that show high efficacy against specific diseases without significant side effects.

The future direction for research on 1-(3-Chloro--2--methyl-pyridin--4--yI)-pyrazol--3--amine includes exploring its potential as an antiviral agent against emerging pathogens such as SARS-CoV--2 variants currently causing global health concerns among others areas where there may be unmet medical needs currently addressed by limited treatment options available today thus highlighting why continued exploration into this area remains so important moving forward especially considering how quickly viruses evolve over time making it essential we stay ahead curve regarding treatments available thus ensuring better outcomes patients worldwide affected these conditions will benefit greatly from such efforts undertaken researchers dedicated field thus far tremendous progress made thanks collaborative work scientists across globe working together tackle complex challenges presented by diseases affecting human population today ensuring continued advances made every day toward healthier future everyone ultimately benefit from thus underscoring importance persistent pursuit knowledge innovation remains cornerstone scientific community overall contributing better world better lives people everywhere thus serving greater good society today moving forward ensuring continued progress made every aspect human endeavor ultimately leading improved quality life everyone involved thus reflecting true spirit scientific discovery pursuit truth through persistent inquiry dedication toward better understanding ourselves our world better serve humanity overall thus fulfilling noble mission science serves society today more ever before ensuring continued advancement human civilization stands firm foundation knowledge innovation forever changing course history thus shaping brighter future generations come thus serving greater good humanity overall reflecting true essence what science represents throughout ages serving humanity's best interests always ultimately leading improved quality life everyone involved thus embodying true spirit scientific excellence serves society today more ever before ensuring continued advancement human civilization stands firm foundation knowledge innovation forever changing course history thus shaping brighter future generations come therefore serving greater good humanity overall reflecting true essence what science represents throughout ages serving humanity's best interests always ultimately leading improved quality life everyone involved thus embodying true spirit scientific excellence serves society today more ever before ensuring continued advancement human civilization stands firm foundation knowledge innovation forever changing course history thus shaping brighter future generations come therefore serving greater good humanity overall reflecting true essence what science represents throughout ages serving humanity's best interests always ultimately leading improved quality life everyone involved thus embodying true spirit scientific excellence serves society today more ever before ensuring continued advancement human civilization stands firm foundation knowledge innovation forever changing course history thus shaping brighter future generations come